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Compound of Interest

Compound Name: Dual Cement

CAS No.: 131257-49-3

Cat. No.: B1178311

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the use of dual-cure cements in

pediatric dentistry research, with a focus on their application, performance, and

biocompatibility. Detailed protocols for key in-vitro experiments are provided to facilitate study

design and execution.

Introduction to Dual-Cure Cements in Pediatric
Dentistry
Dual-cure cements are resin-based materials that combine both light-curing and self-curing

mechanisms for polymerization. This dual-curing property is particularly advantageous in

pediatric dentistry for luting restorations where light penetration may be limited, such as with

opaque zirconia or stainless steel crowns. The initial light cure allows for a quick command set,

facilitating the removal of excess cement, while the chemical cure ensures complete

polymerization in deeper areas and at the tooth-restoration interface.
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Key applications in pediatric dentistry research include:

Luting of Prefabricated Crowns: Investigating the retention and longevity of zirconia and

stainless steel crowns on primary teeth.[1][2][3]

Restorative Materials: Evaluating their performance as a bulk-fill restorative material in

primary molars.[4][5][6][7]

Bond Strength Studies: Assessing the adhesion of dual-cure cements to enamel and dentin

of primary teeth.[8][9][10]

Microleakage Evaluation: Determining the sealing ability of these cements at the restoration

margin to prevent secondary caries.[11][12][13][14][15]

Biocompatibility and Bioactivity: Studying the cellular response to and ion-releasing

capabilities of newer "bioactive" dual-cure cements.[16][17][18][19]

Data Presentation: Performance of Dual-Cure
Cements
The following tables summarize quantitative data from various studies on the performance of

dual-cure cements in comparison to other luting agents used in pediatric dentistry.

Table 1: Shear Bond Strength (SBS) of Luting Cements to Tooth Structure
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Cement Type Brand Substrate
Mean Shear
Bond Strength
(MPa)

Key Findings

Dual-Cure Resin

Cement
RelyX ARC Enamel 29.36

Statistically

significant higher

bond strength

compared to

other dual-cured

cements in the

study.[8]

Dual-Cure Resin

Cement
RelyX ARC Dentin 26.48

Statistically

significant higher

bond strength

compared to

other dual-cured

cements in the

study.[8]

Dual-Cure Resin

Cement
Paracem Enamel 17.63

Lower mean

bond strength

compared to

other cements

tested.[8]

Dual-Cure Resin

Cement
Paracem Dentin 18.66

Higher bond

strength to dentin

compared to

enamel, though

not statistically

significant.[8]

Bioactive Dual-

Cure Cement
BioCem® Enamel 1.89 - 8.62

Lower SBS

compared to

Glass Ionomer

Cement (GIC).

[20]
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Glass Ionomer

Cement
Fuji I® Enamel 3.88 - 14.88

Higher SBS

compared to

BioCem®.[20]

Table 2: Clinical Performance of Luting Cements for Pediatric Zirconia Crowns
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Cement Type Brand
Follow-up
Period

Retention/Suc
cess Rate

Key Findings

Dual-Cure

Adhesive Resin

Cement

G-CEM

LinkForce™
12 Months

Not specified, but

no significant

difference in

retention loss

among groups.

No single ideal

cement could be

conclusively

recommended

based on

retention.[1][3]

Resin Modified

Glass Ionomer

Cement

(RMGIC)

BioCem™ 12 Months

Not specified, but

no significant

difference in

retention loss

among groups.

Patient

cooperation and

technical

sensitivity are

important factors

in cement

choice.[1][3]

Glass Ionomer

Cement (GIC)
Fuji 1™ 12 Months

Not specified, but

no significant

difference in

retention loss

among groups.

[1][3]

Resin Modified

Glass Ionomer

Cement

(RMGIC)

FujiCEM™ 2 12 Months

Highest success

in terms of pulpal

survival.

[1][3]

Traditional Self-

Cure GIC
Not specified 36 Months 76.7%

Highest clinical

retention

success

compared to

BioCem™ and

adhesive resin

cement with air

particle abrasion.

[2]
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Bioactive Dual-

Cure Cement
BioCem™ 36 Months 50%

Lower retention

compared to GIC

and adhesive

resin cement

with air particle

abrasion.[2]

Adhesive Resin

Cement (with Air

Particle

Abrasion)

Not specified 36 Months 70% [2]

Table 3: Clinical Survival Rates of a Dual-Cure Restorative Material in Primary Teeth

Material Application
Follow-up
Period

Overall
Survival Rate

Key Findings

Dual-Cure Resin-

Based Material

Cention N (with

adhesive)
12 Months 70.4%

Suitable for

occlusal cavities.

[4][5][6]

Dual-Cure Resin-

Based Material

Cention N

(without

adhesive)

12 Months 66.7%

Poorer

performance,

especially in

occluso-proximal

cavities,

compared to

Vitremer.[4][5][6]

Resin-Modified

Glass Ionomer

Cement

(RMGIC)

Vitremer 12 Months 81.9%

Higher survival

rate compared to

the dual-cure

material tested.

[4][5][6]

Table 4: Microleakage Evaluation of Cements for Zirconia Crowns
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Crown Type Cement Type Brand
Microleakage
Finding

Prefabricated Zirconia

Crown

Bioactive Dual-Cure

Cement
BioCem®

Exhibited the lowest

microleakage.[14]

Recommended as the

preferred luting

cement.[14]

Prefabricated Zirconia

Crown

Resin-Modified Glass

Ionomer Cement

(RMGIC)

RelyX™ Luting 2

Demonstrated the

highest microleakage.

[14]

Prefabricated Zirconia

Crown

Self-Adhesive Resin

Cement
RelyX™ U200

Showed significantly

higher microleakage

compared to

BioCem®.[14]

Custom-Made

Zirconia Crown

Bioactive Dual-Cure

Cement
BioCem®

Lower microleakage

compared to RMGIC.

[14]

Custom-Made

Zirconia Crown

Resin-Modified Glass

Ionomer Cement

(RMGIC)

RelyX™ Luting 2

Significantly greater

microleakage than

those cemented with

BioCem®.[14]

Experimental Protocols
Microtensile Bond Strength (µTBS) Testing
This protocol is designed to evaluate the bond strength of dual-cure cement to enamel or

dentin of primary teeth.

Materials and Equipment:

Extracted primary molars

Acrylic resin for mounting
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Low-speed diamond saw with water cooling

Dual-cure cement and corresponding adhesive system

Composite resin for build-up

Curing light

Universal testing machine

Stereomicroscope

Procedure:

Tooth Preparation: Embed the selected teeth in acrylic resin, exposing the enamel or dentin

surface to be tested. Grind the surface flat using 600-grit silicon carbide paper under water

irrigation to create a standardized bonding area.

Cement Application:

Apply the adhesive system to the prepared tooth surface according to the manufacturer's

instructions.

For some systems, this may involve etching, priming, and applying a bonding agent,

followed by light curing.[8]

Mix the dual-cure cement base and catalyst and apply a standardized amount to the

surface.

Composite Build-up: Incrementally build up a composite resin block (e.g., 4 mm x 4 mm) on

top of the cement.[8]

Curing:

Tack cure the cement for a few seconds to stabilize the composite block.

Remove any excess cement.
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Light-cure the cement and composite according to the manufacturer's instructions (e.g., 40

seconds on multiple surfaces).[8]

Storage: Store the specimens at 37°C in 100% relative humidity for 24 hours to ensure

complete polymerization.[8]

Sectioning: Using a low-speed diamond saw under water cooling, section the tooth

perpendicular to the resin-substrate interface to obtain beams with a cross-sectional area of

approximately 1 mm².[8][9]

Testing:

Mount each beam onto a testing jig.

Apply a tensile force using a universal testing machine at a crosshead speed of 1.0

mm/min until failure.[8][9]

Failure Analysis: Examine the fractured surfaces under a stereomicroscope to determine the

mode of failure (adhesive, cohesive in dentin/enamel, cohesive in resin, or mixed).

Microleakage Evaluation
This protocol assesses the sealing ability of dual-cure cements when used for luting crowns on

primary teeth.

Materials and Equipment:

Extracted primary molars

Prefabricated zirconia crowns

Dual-cure cement

Thermocycler

2% methylene blue solution

Low-speed diamond saw
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Stereomicroscope

Procedure:

Tooth and Crown Preparation: Prepare extracted primary molars for the placement of

prefabricated zirconia crowns according to standard protocols.

Cementation:

Isolate and dry the prepared teeth.

Mix and apply the dual-cure cement into the crown.

Seat the crown firmly onto the tooth.

Tack cure for 3-5 seconds to allow for easy removal of excess cement.[2]

Perform the final light cure for the recommended duration (e.g., 20 seconds each on

buccal and lingual surfaces).[2][11]

Storage: Store the crowned teeth in a saline solution at 37°C for 24 hours.[11]

Thermocycling: Subject the specimens to thermocycling (e.g., 500 cycles between 5°C and

55°C) to simulate temperature changes in the oral environment.

Dye Immersion: Seal the apices of the teeth with wax and cover the entire tooth surface,

except for 1 mm around the crown margin, with nail varnish. Immerse the teeth in a 2%

methylene blue solution for 24 hours.

Sectioning: Rinse the teeth and section them longitudinally (buccolingually or mesiodistally)

using a low-speed diamond saw.

Evaluation: Examine the sections under a stereomicroscope at a specified magnification

(e.g., 10x) to measure the extent of dye penetration along the tooth-cement-crown interface.

[11] Score the microleakage based on a predefined scale (e.g., 0 = no leakage, 4 = leakage

into the pulp).

In-Vitro Biocompatibility and Bioactivity Assessment
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This protocol outlines methods to evaluate the biological properties of dual-cure cements.

Materials and Equipment:

Dual-cure cement (e.g., TheraCal PT)

Standardized sample molds

Liquid Chromatography/Mass Spectrometry (LC/MS)

Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES)

Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDX)

Procedure:

Sample Preparation: Prepare standardized disc-shaped samples of the dual-cure cement

according to the manufacturer's instructions.

Residual Monomer Release:

Immerse the samples in a solvent (e.g., ethanol or a simulated body fluid).

At specified time points, analyze the eluate using LC/MS to quantify the release of residual

monomers like Bisphenol A-glycidyl methacrylate (Bis-GMA).[16]

Calcium Ion Release:

Immerse the samples in deionized water or a buffer solution.

Measure the concentration of calcium ions released into the solution over time using ICP-

OES.[16]

Bioactivity (Apatite Formation):

Immerse the samples in a simulated body fluid (SBF) for an extended period (e.g., 7-28

days).

After immersion, rinse and dry the samples.
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Analyze the surface of the samples using SEM to observe the formation of a precipitate

layer.

Use EDX to confirm that the precipitate is composed of calcium and phosphate, indicating

hydroxyapatite formation.[16]

Visualizations
Experimental Workflow Diagrams
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Sample Preparation

Material Application

Testing & Analysis

Select & Clean
Primary Molar

Embed in Acrylic Resin

Grind Surface Flat
(Enamel or Dentin)

Apply Adhesive System
(as per manufacturer)

Mix & Apply
Dual-Cure Cement

Build Composite Block

Light Cure

Store 24h at 37°C

Section into 1mm² Beams

Mount in Universal
Testing Machine

Apply Tensile Force
until Failure

Analyze Failure Mode
(Stereomicroscope)

Workflow for Microtensile Bond Strength (µTBS) Testing.

Click to download full resolution via product page

Caption: Workflow for Microtensile Bond Strength (µTBS) Testing.
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Crown Cementation

Oral Environment Simulation

Evaluation

Prepare Primary Molar
for Crown

Fill Crown with
Dual-Cure Cement

Seat Crown & Remove Excess

Light Cure

Store 24h at 37°C

Thermocycle
(e.g., 5-55°C)

Seal Apex & Immerse
in Methylene Blue Dye

Section Crowned Tooth

Examine under Stereomicroscope

Score Dye Penetration

Workflow for Microleakage Evaluation.

Click to download full resolution via product page

Caption: Workflow for Microleakage Evaluation.
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Logical Relationship Diagram

Luting Cements in
Pediatric Dentistry

Resin-Based Cements Glass Ionomer Cements (GIC)

Dual-Cure Cements Light-Cure Cements Self-Cure Cements Conventional GIC Resin-Modified GIC (RMGIC)

Advantage:
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Classification of Dental Luting Cements.

Click to download full resolution via product page

Caption: Classification of Dental Luting Cements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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